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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylpyrazole

Cat. No.: B145972 Get Quote

Essential Safety and Handling Guide for 4-Bromo-
3,5-dimethylpyrazole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromo-3,5-dimethylpyrazole.

Adherence to these procedures is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Bromo-3,5-dimethylpyrazole is provided below.
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Property Value Reference

CAS Number 3398-16-1 [1][2]

Molecular Formula C₅H₇BrN₂ [2]

Molecular Weight 175.03 g/mol [2]

Appearance Solid

Melting Point 123-125 °C

Hazard Classifications

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

[2][3]

Signal Word Warning [3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 4-Bromo-3,5-dimethylpyrazole.[4]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[3] A face

shield may be required for

tasks with a higher splash risk.

[4]

To protect eyes from splashes,

dust, and irritation.[4]

Hand Protection

Compatible, chemical-resistant

gloves.[4][5] Inspect gloves for

integrity before each use.

To prevent skin contact, which

can cause irritation.[3][4]

Skin and Body Protection

A laboratory coat is standard.

[5] Consider additional

impervious clothing, such as

an apron, if there is a

significant risk of skin

exposure.[4][5]

To protect the skin from

accidental spills and

contamination.[4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[4] If dust or

aerosols are generated, or if

ventilation is insufficient, use a

NIOSH/MSHA or EN 149

approved respirator (e.g., N95

dust mask).[4]

To prevent the inhalation of

dust or aerosols that may

cause respiratory irritation.[3]

[4]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Step-by-Step Handling Protocol
Engineering Controls: Always work in a well-ventilated area.[6] A chemical fume hood is the

preferred environment for all weighing and transfer operations to control airborne dust and

vapors.[5] Ensure that safety showers and eyewash stations are readily accessible.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1H_pyrazol_1_yl_pyrazin_2_amine.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1H_pyrazol_1_yl_pyrazin_2_amine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1H_pyrazol_1_yl_pyrazin_2_amine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52150_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1H_pyrazol_1_yl_pyrazin_2_amine.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning PPE: Before handling the compound, correctly put on all required PPE as specified

in the table above.[5]

Handling: Avoid all personal contact, including the inhalation of dust.[3][6] Prevent contact

with skin, eyes, and clothing.[4]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][3]

Contaminated clothing should be removed and washed before reuse.[3][7]

Storage Plan
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]

Keep away from incompatible materials such as strong oxidizing agents.[3]

Store in a locked-up location.[1][3]

Disposal Plan
Chemical Waste: Dispose of the compound and its container in accordance with local,

regional, and national regulations at an approved waste disposal plant.[1][3] Do not allow the

product to enter drains.[3][4]

Contaminated Materials: All contaminated solid waste, including gloves, weighing paper, and

disposable labware, should be collected in a clearly labeled, sealed hazardous waste

container.[5]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1][3] If irritation persists, seek medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1][3] If skin irritation occurs, get medical advice.[3][7]

Inhalation: Move the person to fresh air.[1][3] If breathing is difficult or if the person feels

unwell, call a poison center or doctor.[3] If not breathing, provide artificial respiration.[1]
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Ingestion: Clean the mouth with water and get medical attention.[1][3]

Spill Response Protocol
In the event of a spill, follow a structured response to ensure safety and proper cleanup. Minor

spills may be handled by trained local personnel, while major spills require emergency

response.[8][9]
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Initial Response & Assessment

Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Alert personnel in the area.
Assess the immediate risk.

Evacuate area if spill is large,
vapors are present, or substance

is highly toxic.

Don appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat
- Respirator (if required)

If safe to proceed

Report the incident
to the appropriate safety officer.

If major spill

Contain the spill using
inert absorbent material
(e.g., sand, vermiculite).

Sweep up absorbed material.
Use non-sparking tools.

Place residue in a sealed,
labeled hazardous waste container.

Decontaminate the spill area
and affected equipment.

Dispose of waste through
approved channels.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4-Bromo-3,5-dimethylpyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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